Cas no 402946-07-0 (N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide)

• Product Name: N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide
• CAS No: 402946-07-0
• MF: C₂₁H₂₂N₂OS
• MW: 350.477183818817
• CID: 5884376
• PubChem ID: 1528689
• Update Time: 2025-07-09

N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• F0856-0358
• AKOS002168552
• (Z)-N-(3,4-di-p-tolylthiazol-2(3H)-ylidene)isobutyramide
• 402946-07-0
• N-[3,4-bis(4-methylphenyl)-1,3-thiazol-2-ylidene]-2-methylpropanamide
• N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide
• IFLab1_003974
• HMS1423E14

• Inchi： 1S/C21H22N2OS/c1-14(2)20(24)22-21-23(18-11-7-16(4)8-12-18)19(13-25-21)17-9-5-15(3)6-10-17/h5-14H,1-4H3/b22-21-
• InChI Key： YIEDWGGOUSPLNU-DQRAZIAOSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N(/C/1=N/C(C(C)C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 350.14528450g/mol
• Monoisotopic Mass: 350.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58Ų

Additional information on N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide

N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide: A Comprehensive Overview

N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide, commonly referred to by its CAS registry number CAS No. 402946-07-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention in recent years due to their versatile properties and bioactive profiles.

The molecular structure of this compound is characterized by a thiazole ring system substituted with two methylphenyl groups at positions 3 and 4. The thiazole moiety itself is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This structural feature contributes to the compound's stability and reactivity under various chemical conditions. Additionally, the presence of the amide group at position 1 further enhances its functional versatility.

Recent studies have highlighted the potential of CAS No. 402946-07-0 in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its potential application in catalysis and material science.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been shown to significantly improve the yield and selectivity of the reaction pathway. These advancements in synthetic methodology have made it more feasible to scale up production for industrial applications.

The pharmacokinetic properties of N-[(2Z)-3,4-bis(4-methylphenyl)-2,3-dihydro-1,3-thiazol-2-ylidene]-2-methylpropanamide have been studied extensively in preclinical models. Results indicate that the compound exhibits favorable absorption profiles and moderate clearance rates in vivo. These findings underscore its potential as a lead compound for drug development programs targeting chronic inflammatory diseases.

Moreover, computational studies using molecular docking techniques have revealed that this compound interacts effectively with key protein targets associated with inflammatory pathways. This computational evidence has been corroborated by in vitro assays demonstrating significant reductions in pro-inflammatory cytokine production.

In conclusion, CAS No. 402946-07-0 represents a promising candidate for further exploration in both academic research and industrial settings. Its unique structural features and demonstrated bioactivity make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications.